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An In-depth Technical Guide to the Aluminum-Lead (Al-Pb) Alloy Phase Diagram

Introduction

The Aluminum-Lead (Al-Pb) binary system is a classic example of a monotectic system
characterized by a wide miscibility gap in the liquid state. This immiscibility, coupled with a
significant density difference between the two elements, presents unique challenges in alloy
preparation.[1][2] Despite these challenges, Al-Pb alloys are of interest for specific applications
such as bearing materials, where the lead phase provides lubricity, and potentially in radiation
shielding due to lead's high density.[2][3][4][5] This guide provides a comprehensive overview
of the Al-Pb phase diagram, detailing its critical features, the experimental methods used for its
determination, and the phase transformations that govern its microstructure.

Characteristics of the Al-Pb Phase Diagram

The Al-Pb equilibrium phase diagram is dominated by the limited solubility between the two
components in both the liquid and solid states.[1][6] The key features are two invariant
reactions: a monotectic reaction at the high-aluminum side and a eutectic reaction at the high-
lead side.

e Liquid Immiscibility: Above the monotectic temperature, aluminum and lead are completely
miscible in the liquid state. However, upon cooling into the two-phase liquid region (L1 + L2),
the single homogeneous liquid separates into two immiscible liquids: an aluminum-rich liquid
(L1) and a lead-rich liquid (L2). This phase separation occurs when the lead content is higher
than approximately 0.2 wt%.[2]
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» Monotectic Reaction: At the monotectic temperature, the aluminume-rich liquid (L1)
transforms into solid aluminum (a-Al phase) and a lead-rich liquid (L2). The reaction is: L1 =&
o-Al + L2

o Eutectic Reaction: The remaining lead-rich liquid (L2) continues to cool until it reaches the
eutectic temperature, where it solidifies into a mixture of the two solid phases, a-Al and lead-
rich solid (3-Pb).[3] The reaction is: L2 = a-Al + 3-Pb

e Solid Solubility: The mutual solid solubility between aluminum and lead is extremely limited.
[1][6] For most practical purposes, they are considered mutually insoluble in the solid state.

[6]

Quantitative Data and Invariant Reactions

The critical points of the Al-Pb phase diagram have been determined by various researchers.
The values show slight variations depending on the experimental techniques and purity of the
materials used. The accepted freezing points for the pure elements are approximately 660.0°C
for Aluminum and 327.3°C for Lead.[6]

Temperatur Compositio Compositio Phase(s)
Feature Reference
e (°C) n (wt. % Pb) n (wt. % Al) Involved
Monotectic L1 = o-Al +
_ 658.5+0.1 11 98.9 [6]
Point L2
) Liquid =
Monotectic o
] 659.0 1.46 98.54 Liquid + Fcc [7]
Point
(Al)
) ) L2 = a-Al + 3-
Eutectic Point 326.8 +0.1 99.979 0.021 Pb [6]
Liquid = Fcc
Eutectic Point  327.0 ~100 ~0 (Al) + Fcc [7]
(Pb)
Max. Solid 500 ] Limit of Pb in
N 0.18 in Al ] [8]
Solubility (Annealed) solid Al
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Experimental Protocols for Phase Diagram
Determination

The determination of the Al-Pb phase diagram relies on a combination of experimental

technigques and thermodynamic calculations.

Thermal Analysis

This is a primary method for identifying phase transformation temperatures.

o Methodology: The alloy is heated to a fully liquid state and then cooled at a controlled rate.
The temperature is precisely monitored over time. Phase transformations, which are either
exothermic (solidification) or endothermic (melting), appear as thermal arrests or changes in
the slope of the cooling curve.

« Differential Technique: To enhance accuracy, a differential method is often employed.[8] This
involves cooling the sample and a neutral reference body (e.g., a copper cylinder with similar
thermal capacity) under identical conditions. The temperature difference between the sample
and the reference is plotted against the sample temperature. This differential curve shows
sharp peaks at the transformation temperatures, allowing for precise determination of the
monotectic and eutectic points.[8]

Chemical Analysis of Equilibrated Liquids

This technique is used to determine the boundaries of the liquid miscibility gap (the binodal

curve).
e Methodology:

o Mixtures of aluminum and lead are heated in a crucible to a specific temperature within the
suspected two-liquid region.

o The melt is held at this temperature for an extended period (e.g., one to two hours) with
agitation to ensure equilibrium is reached.[8]

o Stirring is stopped, allowing the two immiscible liquids to separate into layers due to their
density difference.
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o The alloy is then rapidly quenched (e.g., in ice-water) to preserve the high-temperature
phase compositions.[8]

o Samples are carefully extracted from the solidified aluminum-rich layer and analyzed for
their lead content using standard chemical analysis techniques.

o Repeating this process at various temperatures allows for the points along the liquidus line
of the Al-rich side to be accurately plotted.[8]

Computational Thermodynamics (CALPHAD)

Modern phase diagram determination often involves the CALPHAD (Calculation of Phase
Diagrams) method.

o Methodology: This approach uses thermodynamic models to describe the Gibbs energy of
each phase in the system. By assessing available experimental data (from thermal analysis,
chemical analysis, etc.), a self-consistent thermodynamic database is developed. This
database can then be used to calculate the phase diagram, including stable and metastable
equilibria. Software like Thermo-Calc is commonly used for these calculations.[9]

Visualizations
Experimental Workflow

The following diagram illustrates the experimental protocol for determining the liquidus
boundary of the Al-Pb system via the chemical analysis method.
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Caption: Workflow for liquidus determination by quenching and chemical analysis.

Solidification Pathway

This diagram illustrates the key phase transformations that occur as a hypomonotectic Al-Pb
alloy is cooled from a single-phase liquid.
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Caption: Cooling and solidification pathway for a typical Al-Pb alloy.

Conclusion and Research Gaps

The Al-Pb phase diagram is well-characterized as a monotectic system with a wide liquid
miscibility gap and negligible solid solubility.[1][2] This immiscibility governs the microstructure,
leading to a dispersion of soft lead particles in an aluminum matrix, which can be
advantageous for bearing applications. However, significant research gaps remain.
Comprehensive studies on the mechanical properties (such as tensile strength and hardness)
and the corrosion behavior of Al-Pb alloys across different compositions and temperatures are
lacking.[3][4][5] Further investigation into processing techniques, like rapid solidification or
advanced casting methods, is necessary to control the microstructure and fully realize the
potential of these alloys in specialized fields.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. reclaim.cdh.ucla.edu [reclaim.cdh.ucla.edu]
. do.eva.id [do.eva.id]

. pinn.ai [pinn.ai]

. cdnsciencepub.com [cdnsciencepub.com]

. computherm.com [computherm.com]

. cdnsciencepub.com [cdnsciencepub.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [aluminum lead alloy phase diagram]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.researchgate.net/figure/Aluminum-Lead-phase-diagram_fig1_265850592
https://www.researchgate.net/figure/Phase-Equilibrium-of-Al-Pb-Monotectic-Alloy_fig1_274533213
https://reclaim.cdh.ucla.edu/default.aspx/fill-and-sign-pdf-form/gwZ2Cp/Al_Pb_Phase_Diagram.pdf
https://do.eva.id/index.jsp/fill-and-sign-pdf-form/5anzEv/Al_Pb_Phase_Diagram.pdf
https://pinn.ai/default.aspx/publication/0JTeRJ/Al-Pb-Phase-Diagram.pdf
https://www.researchgate.net/figure/Aluminum-Lead-phase-diagram_fig1_265850592
https://www.researchgate.net/figure/Phase-Equilibrium-of-Al-Pb-Monotectic-Alloy_fig1_274533213
https://www.benchchem.com/product/b14274129?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Aluminum-Lead-phase-diagram_fig1_265850592
https://www.researchgate.net/figure/Phase-Equilibrium-of-Al-Pb-Monotectic-Alloy_fig1_274533213
https://reclaim.cdh.ucla.edu/default.aspx/fill-and-sign-pdf-form/gwZ2Cp/Al_Pb_Phase_Diagram.pdf
https://do.eva.id/index.jsp/fill-and-sign-pdf-form/5anzEv/Al_Pb_Phase_Diagram.pdf
https://pinn.ai/default.aspx/publication/0JTeRJ/Al-Pb-Phase-Diagram.pdf
https://cdnsciencepub.com/doi/10.1139/cjr40b-035
https://computherm.com/al-pb
https://cdnsciencepub.com/doi/pdf/10.1139/cjr40b-035
https://www.researchgate.net/figure/Partial-phase-diagram-of-the-Al-Pb-system-The-arrows-indicate-the-Al-Pb-chemistries_fig2_251617131
https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram
https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram
https://www.benchchem.com/product/b14274129#aluminum-lead-alloy-phase-diagram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14274129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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